![molecular formula C16H19FN6O2 B2688732 5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1291833-39-0](/img/structure/B2688732.png)
5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19FN6O2 and its molecular weight is 346.366. The purity is usually 95%.
BenchChem offers high-quality 5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- FTC has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit tumor growth by targeting specific pathways involved in cancer cell proliferation . Further studies explore its efficacy against different cancer types.
- FTC exhibits antimicrobial properties, making it a candidate for combating bacterial and fungal infections. Investigations have focused on its mechanism of action and potential applications in drug development .
- Studies suggest that FTC may have neuroprotective effects. Researchers have explored its ability to mitigate oxidative stress, inflammation, and neuronal damage in neurodegenerative diseases .
- FTC has been investigated for its anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions such as arthritis, inflammatory bowel disease, and autoimmune disorders .
- Researchers have studied FTC’s impact on metabolic pathways. It may influence glucose metabolism, lipid homeostasis, and insulin sensitivity, potentially benefiting individuals with diabetes or obesity .
- FTC serves as a valuable scaffold for chemical biology and drug design. Scientists explore its structural modifications to create novel derivatives with improved pharmacological properties .
Anticancer Properties
Antimicrobial Activity
Neuroprotection
Anti-inflammatory Potential
Metabolic Disorders
Chemical Biology and Drug Design
properties
IUPAC Name |
5-(2-fluoroanilino)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2H-triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN6O2/c17-11-5-1-2-6-12(11)19-15-14(20-22-21-15)16(25)18-8-4-10-23-9-3-7-13(23)24/h1-2,5-6H,3-4,7-10H2,(H,18,25)(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DENZXBLIJGNYCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCNC(=O)C2=NNN=C2NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((2-fluorophenyl)amino)-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.